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Compound of Interest

Compound Name: 3,4-Dimethoxytoluene

Cat. No.: B046254

Essential Safety and Handling Guide for 3,4-
Dimethoxytoluene

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of 3,4-Dimethoxytoluene (CAS No. 494-99-5), including personal
protective equipment (PPE) recommendations, operational plans, and disposal procedures.

Physical and Chemical Properties

3,4-Dimethoxytoluene, also known as 4-Methylveratrole, is a combustible solid that may
appear as a white or colorless to light yellow powder or liquid.[1] It is crucial to be aware of its
physical properties to ensure safe handling and storage.
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Property Value Source
Molecular Formula CoH1202 [2][3]
Molecular Weight 152.19 g/mol [2]
Melting Point 22-24 °C [41[5]
Boiling Point 219-220 °C [4]
Flash Point 85 °C (185 °F) [4]
Specific Gravity 1.051 g/mL at 25 °C [415]
Solubility Soluble in alcohol. Insoluble in )
water.

Room temperature,
Storage Temperature recommended <15°C inacool, [1]

dark place.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling 3,4-Dimethoxytoluene.
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PPE Category Item Standard/Specification

o OSHA's eye and face
Safety glasses with side- ] ) ]
protection regulations in 29
CFR 1910.133 or European

Standard EN166.[6]

Eye/Face Protection shields or chemical safety

goggles.

Chemical-resistant gloves
o Select gloves tested to a
) ] (e.g., PVC, Neoprene, Nitrile).
Skin Protection relevant standard (e.g., Europe
Lab coat or overalls. Closed-
EN 374, US F739).[7]

toe shoes.

Generally not required under

normal use with adequate o
o o Follow guidelines from a
) ) ventilation. If dust formation is ]
Respiratory Protection _ o competent authority on
likely or ventilation is poor, use ) )
-~ ) respirator selection.[6]
a NIOSH-certified respirator

with a particle filter.

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent accidents and ensure
the integrity of the chemical.

Handling:

o Ensure adequate ventilation in the work area.[6] A local exhaust ventilation system is
recommended.[8]

e Avoid contact with skin, eyes, and clothing.[6]
e Avoid breathing dust or vapors.[6]

o Keep away from open flames, hot surfaces, and other sources of ignition as the material is
combustible.[6]

e Wash hands thoroughly after handling.[8]
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Storage:

» Store in a tightly closed container.[8]

o Keep in a cool, dry, and well-ventilated area.[8]

o Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures: First Aid

In the event of exposure, immediate action is crucial.

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Remove all contaminated
clothing. Get medical attention if irritation

develops or persists.[6]

Move to fresh air. If breathing is difficult, give

Inhalation oxygen. Get medical attention if symptoms
occur.[6]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[6]

Disposal Plan

Proper disposal of 3,4-Dimethoxytoluene and its containers is essential to prevent

environmental contamination.

» Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[9]
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» Do not allow the product to enter drains or waterways.

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[9]

Accidental Release Measures

In the case of a spill, follow these steps to ensure a safe and effective cleanup.

Caption: Workflow for handling a spill of 3,4-Dimethoxytoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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